Cas no 18493-34-0 (2,4,4'-Trimethoxychalcone)

• Product Name: 2,4,4'-Trimethoxychalcone
• CAS No: 18493-34-0
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• MDL: MFCD00016649
• CID: 825079
• PubChem ID: 86756
• Update Time: 2025-04-19

2,4,4'-Trimethoxychalcone Chemical and Physical Properties

Names and Identifiers

• 2',4',4-TRIMETHOXYCHALCONE
• 2,4,4'-TRIMETHOXYCHALCONE
• 3-(2,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• (2E)-3-(2,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• Einecs 242-378-1
• 4'-Methoxy-2,4-dimethoxychalcone
• 3-(2,4-Dimethoxyphenyl)-1-(4-methoxyphenyl)-2-propen-1-one
• NS00052623
• STK888806
• SCHEMBL3215700
• 3-(2,4-Dimethoxy-phenyl)-1-(4-methoxy-phenyl)-propenone
• SR-01000234448
• F1006-0084
• (E)-3-(2,4-dimethoxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• MFCD00016649
• AB00107696-01
• (E)-3-(2,4-Dimethoxy-phenyl)-1-(4-methoxy-phenyl)-propenone
• QASJJCFLWLUQLE-YRNVUSSQSA-N
• SR-01000234448-1
• VU0488878-1
• BDBM50107259
• 18493-34-0
• 24533-49-1
• CHEMBL418246
• AKOS000991686
• Z46053785
• 2,4,4'-Trimethoxychalcone

• MDL： MFCD00016649
• Inchi： 1S/C18H18O4/c1-20-15-8-4-13(5-9-15)17(19)11-7-14-6-10-16(21-2)12-18(14)22-3/h4-12H,1-3H3/b11-7+
• InChI Key： QASJJCFLWLUQLE-YRNVUSSQSA-N
• SMILES： O(C)C1C=C(C=CC=1/C=C/C(C1C=CC(=CC=1)OC)=O)OC

Computed Properties

• Exact Mass: 298.12054
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.139
• Boiling Point: 478.3°C at 760 mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.58
• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones